2-(aminomethyl)-3-chloro-N-methyl-N-(pyridin-3-ylmethyl)aniline
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Description
2-(aminomethyl)-3-chloro-N-methyl-N-(pyridin-3-ylmethyl)aniline is a useful research compound. Its molecular formula is C14H16ClN3 and its molecular weight is 261.7. The purity is usually 95.
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Mechanism of Action
Target of Action
Compounds with similar structures, such as n-(pyridin-3-ylmethyl)aniline, have been found to interact with targets like inorganic pyrophosphatase and leukotriene a-4 hydrolase .
Mode of Action
It’s worth noting that similar compounds are often used in suzuki–miyaura (sm) cross-coupling reactions . In these reactions, the compound may participate in electronically divergent processes with a metal catalyst .
Biochemical Pathways
Compounds with similar structures are known to be involved in various biochemical reactions, including carbon-carbon bond-forming reactions .
Result of Action
Similar compounds have been used in various chemical reactions, including the formation of carbon-carbon bonds .
Action Environment
It’s worth noting that similar compounds have been used in reactions that are tolerant to various functional groups and environmental conditions .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(aminomethyl)-3-chloro-N-methyl-N-(pyridin-3-ylmethyl)aniline involves the reaction of 3-chloro-N-methyl-N-(pyridin-3-ylmethyl)aniline with formaldehyde and ammonium chloride in the presence of a reducing agent to form the target compound.", "Starting Materials": [ "3-chloro-N-methyl-N-(pyridin-3-ylmethyl)aniline", "Formaldehyde", "Ammonium chloride", "Reducing agent" ], "Reaction": [ "Step 1: Dissolve 3-chloro-N-methyl-N-(pyridin-3-ylmethyl)aniline in a suitable solvent.", "Step 2: Add formaldehyde and ammonium chloride to the reaction mixture.", "Step 3: Add a reducing agent to the reaction mixture and stir for a specific time period.", "Step 4: Isolate the product by filtration or extraction and purify it by recrystallization or chromatography." ] } | |
CAS No. |
1157006-92-2 |
Molecular Formula |
C14H16ClN3 |
Molecular Weight |
261.7 |
Purity |
95 |
Origin of Product |
United States |
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